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Compound of Interest

2-[(4-Chlorophenyl)Sulfonyl]Acetic
Acid

Cat. No.: B1345178

Compound Name:

In-Depth Technical Guide: 2-[(4-
Chlorophenyl)Sulfonyl]Acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid, a chemical compound identified by
the CAS number 3405-89-8. While this document aims to be a comprehensive resource,
extensive searches of publicly available scientific literature and databases have revealed
limited information regarding its synthesis, detailed analytical procedures, and biological
activity. The data presented herein is primarily compiled from chemical supplier specifications.

Chemical Identity and Properties

2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid is a sulfonated carboxylic acid derivative. Its core
structure consists of an acetic acid moiety attached to a sulfonyl group, which is in turn bonded

to a 4-chlorophenyl ring.

Molecular Formula and Weight

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1345178?utm_src=pdf-interest
https://www.benchchem.com/product/b1345178?utm_src=pdf-body
https://www.benchchem.com/product/b1345178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The chemical formula and molecular weight of the compound are fundamental parameters for
any experimental work.

Property Value Source(s)
Molecular Formula CsH7ClO4S [1112113114]
Molecular Weight 234.66 g/mol [1][2]

CAS Number 3405-89-8 [11[2][3][4]

Physicochemical Properties

The known physical and chemical properties are summarized below. It is important to note that
some of these values are predicted and should be confirmed experimentally.

Property Value Source(s)
Melting Point 122-126 °C [1]
» ) 472.1 °C at 760 mmHg
Boiling Point ) [4]
(Predicted)
Density 1.52 g/cm3 (Predicted) [4]
Hazard Classification Irritant [1]

Synthesis and Analysis
Synthesis

A detailed, experimentally validated synthesis protocol for 2-[(4-Chlorophenyl)Sulfonyl]Acetic
Acid is not readily available in the reviewed public literature. The compound is listed as a
commercially available building block by several chemical suppliers.

Analytical Methods

Specific analytical procedures, such as High-Performance Liquid Chromatography (HPLC) or
Nuclear Magnetic Resonance (NMR) spectroscopy, for the identification and purity assessment
of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid have not been detailed in published literature.
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For researchers requiring such methods, development and validation would be necessary. As a
starting point, analytical techniques used for structurally similar aromatic sulfonyl carboxylic
acids could be adapted.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity, mechanism
of action, or any associated signaling pathways for 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid.
In vitro and in vivo studies would be required to elucidate any potential pharmacological effects.
While research exists on various derivatives of chlorophenyl acetic acid, these findings cannot
be directly extrapolated to the subject compound.

Conclusion

2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid is a defined chemical entity with established
molecular and basic physical properties. However, a significant information gap exists in the
public domain concerning its synthesis, detailed analysis, and biological function. This guide
summarizes the available data and highlights the need for further research to fully characterize
this compound for potential applications in drug development and other scientific disciplines.
Researchers interested in this molecule will need to undertake foundational studies to establish
its synthetic routes, analytical methodologies, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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